Cas no 52311-20-3 (2-Amino-4-ethoxypyridine)

• Product Name: 2-Amino-4-ethoxypyridine
• CAS No: 52311-20-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD01646350
• CID: 56204
• PubChem ID: 817773
• Update Time: 2025-05-24

2-Amino-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-ethoxypyridine
• 2-PYRIDINAMINE,4-ETHOXY
• 4-ethoxypyridin-2-amine
• Pyridine,2-amino-4-ethoxy- (6CI,7CI)
• 4-Ethoxy-pyridin-2-ylamine
• EN300-316575
• 4-ethoxypyridin-2-amine;2-Amino-4-ethoxypyridine
• AC-409
• AC-907/34124050
• SCHEMBL7499287
• Z1198157310
• AKOS002664738
• TS-01787
• 52311-20-3
• J-507855
• FT-0654756
• DTXSID70355857
• CS-0005491
• A829017
• 4-ethoxy-2-pyridinamine
• MFCD01646350
• 2-Pyridinamine, 4-ethoxy-
• AB09620
• 2-Amino-4-ethoxypyridine?
• 2-amino-4-ethoxypyridine, AldrichCPR
• SY006018
• DB-015548
• DTXCID80306916

• MDL： MFCD01646350
• Inchi： 1S/C7H10N2O/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3,(H2,8,9)
• InChI Key： SCZJIUALOQFDEW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C(C=1)N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 270.5℃ at 760 mmHg
• Flash Point: 117.4℃
• Refractive Index: 1.548
• PSA: 48.14000
• LogP: 1.64370
• Vapor Pressure: No data available

2-Amino-4-ethoxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-4-ethoxypyridine

Latest Research Briefing on 2-Amino-4-ethoxypyridine (CAS: 52311-20-3) in Chemical Biology and Pharmaceutical Applications

2-Amino-4-ethoxypyridine (CAS: 52311-20-3) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This briefing provides an overview of the latest advancements related to 2-Amino-4-ethoxypyridine, highlighting its chemical properties, synthetic pathways, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-4-ethoxypyridine as a building block for novel kinase inhibitors targeting cancer-related pathways. The researchers demonstrated that modifications at the 4-ethoxy position could significantly enhance binding affinity to specific kinase domains, offering a promising avenue for drug discovery. Additionally, the compound's stability under physiological conditions makes it an attractive candidate for further preclinical evaluation. These findings underscore the potential of 2-Amino-4-ethoxypyridine in oncology research.

In the realm of antimicrobial research, a recent preprint on BioRxiv highlighted the synthesis of 2-Amino-4-ethoxypyridine derivatives with potent activity against multidrug-resistant bacterial strains. The study utilized computational modeling to optimize the compound's structure, resulting in derivatives with improved pharmacokinetic profiles. Notably, one derivative exhibited a 10-fold increase in efficacy compared to existing antibiotics in in vitro assays. These results suggest that 2-Amino-4-ethoxypyridine could play a pivotal role in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in green chemistry protocols have enabled more efficient production of 2-Amino-4-ethoxypyridine. A 2024 paper in Organic Process Research & Development described a solvent-free catalytic method that achieves 90% yield while reducing environmental impact. This innovation addresses previous limitations in scalability and cost-effectiveness, potentially facilitating broader adoption of this compound in industrial applications. The study also provided detailed characterization data, including NMR and mass spectrometry results, which serve as valuable references for quality control in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of 2-Amino-4-ethoxypyridine in neurological applications. Preliminary data from a multi-institutional collaboration suggests that certain derivatives may modulate neurotransmitter receptors involved in neurodegenerative diseases. While these findings are still in early stages, they open new possibilities for drug development in areas such as Alzheimer's and Parkinson's diseases. Further structure-activity relationship studies are underway to optimize these compounds for blood-brain barrier penetration and target specificity.

In conclusion, 2-Amino-4-ethoxypyridine (CAS: 52311-20-3) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in derivative development and production methods, positions this compound as a valuable tool in drug discovery pipelines. As research progresses, we anticipate seeing more clinical applications emerging from this promising chemical scaffold.